Cas no 1822862-39-4 (Benzene, 5-bromo-2-fluoro-1-methyl-3-(methylthio)-)

• Product Name: Benzene, 5-bromo-2-fluoro-1-methyl-3-(methylthio)-
• CAS No: 1822862-39-4
• MF: C₈H₈BrFS
• MW: 235.116523742676
• CID: 5074935
• Update Time: 2023-08-25

Benzene, 5-bromo-2-fluoro-1-methyl-3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 5-bromo-2-fluoro-1-methyl-3-(methylthio)-
• (5-Bromo-2-fluoro-3-methylphenyl)(methyl)sulfane
• 5-bromo-2-fluoro-1-methyl-3-methylsulfanylbenzene

• Inchi： 1S/C8H8BrFS/c1-5-3-6(9)4-7(11-2)8(5)10/h3-4H,1-2H3
• InChI Key： ZMLISWRRSZEGTC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C)C=1)F)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• XLogP3: 3.6
• Topological Polar Surface Area: 25.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers